tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-hydroxy-5,7-disulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-5-hydroxynaphthalene-1,3-disulfonate

• Molecular Formula: C34H24N6Na4O14S4
• Molecular Weight: 960.8 g/mol
• IUPAC Name: tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-hydroxy-5,7-disulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-5-hydroxynaphthalene-1,3-disulfonate
• InChI: InChI=1S/C34H28N6O14S4.4Na/c1-15-11-17(3-7-21(15)37-39-23-9-5-19-25(55(43,44)45)13-27(57(49,50)51)31(35)29(19)33(23)41)18-4-8-22(16(2)12-18)38-40-24-10-6-20-26(56(46,47)48)14-28(58(52,53)54)32(36)30(20)34(24)42;;;;/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4
• InChI Key: ATNOAWAQFYGAOY-UHFFFAOYSA-J
• SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC3=C(C4=C(C=C3)C(=CC(=C4N)S(=O)(=O)[O-])S(=O)(=O)[O-])O)C)N=NC5=C(C6=C(C=C5)C(=CC(=C6N)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Na+]
• synonyms: Azovan Blue; Blue, Azovan; Blue, Evan's; Blue, Evans; C.I. 23860; C.I. Direct Blue 53; Evan Blue; Evan's Blue; Evans Blue

Description

An azo dye used in blood volume and cardiac output measurement by the dye dilution method. It is very soluble, strongly bound to plasma albumin, and disappears very slowly.

Scientific Research Applications

Synthesis and Biological Screening

• A study by El-Gaby et al. (2018) discusses the synthesis of similar compounds and their biological screening. They synthesized a series of sulfonamide derivatives and tested their antimicrobial activity, providing insights into potential medical applications of these compounds (El-Gaby et al., 2018).

Novel Synthesis Procedures

• Paruch et al. (2000) describe a method for synthesizing ethers and esters from dye-intermediates, including disodium 4-hydroxynaphthalene-2,7-disulfonate. This research highlights the versatility of these compounds in producing materials with unique optical properties (Paruch et al., 2000).

Absorption Spectra of Related Dyes

• Research by Iyun et al. (2020) explores the absorption spectra of dyes derived from a similar compound, revealing how different solvents affect their absorption characteristics. This study is significant for understanding the application of these dyes in various mediums (Iyun et al., 2020).

Biological Evaluation of Derivatives

• A 2020 study by Sahoo et al. examined the biological activities of synthesized sulfamethoxazole derivatives, which share structural similarities with the compound . They evaluated these derivatives for analgesic, anti-inflammatory, antioxidant, and antimicrobial activities, indicating potential therapeutic applications (Sahoo et al., 2020).

Fluorescence and Biological Activity Studies

• Hasan (2017) conducted a study on the fluorescence and biological activity of azo-linked Schiff base ligands and their complexes. This research provides insight into the optical properties and potential biological applications of these compounds (Hasan, 2017).